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Audience: Researchers, scientists, and drug development professionals.

Introduction: CHIR-124 is a potent and selective, cell-permeable inhibitor of Checkpoint Kinase
1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1][2] With
an in-vitro IC50 value of 0.3 nM, it demonstrates high selectivity for Chk1 over other kinases
like Chk2, CDK2/4, and Cdc2.[3] CHIR-124 functions by abrogating the S and G2-M
checkpoints, which is particularly effective in potentiating the cytotoxicity of DNA-damaging
agents and topoisomerase poisons (e.g., camptothecin, SN-38) in cancer cells, especially
those with p53 mutations.[3][4] These application notes provide detailed protocols for the
preparation of stock solutions and working dilutions of CHIR-124 for both in-vitro and in-vivo
research.

CHIR-124 Properties and Solubility

Understanding the physicochemical properties of CHIR-124 is crucial for accurate and
reproducible experimental results.

Table 1: Physicochemical Properties of CHIR-124
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Property Value Reference
Molecular Weight 419.91 g/mol [3][5]
Molecular Formula C23H22CIN50 [31[5]

CAS Number 405168-58-3 [3]
Appearance White to beige solid powder

| Purity | 298% (HPLC) | |

Table 2: Solubility of CHIR-124

Solvent Solubility Notes

Solubilities up to 25 mM
have been reported.[3][6]
Use fresh, moisture-free
DMSO as absorbed

DMSO 2 7 mg/mL (~16.7 mM) .
moisture can reduce
solubility.[3] Sonication or
warming to 37°C can aid
dissolution.[7]

Water Insoluble [3][6]

Ethanol Insoluble [31[6]

| 0.1N HCI (aq) | Soluble |[8] |

Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting
point for most in-vitro experiments.

Materials:

e CHIR-124 powder
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Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Sterile, polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Safety Precautions:

e CHIR-124 is a potent bioactive compound. Handle with care.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Perform all weighing and dissolution steps in a chemical fume hood.

Procedure:

o Equilibrate: Allow the CHIR-124 vial to warm to room temperature before opening to prevent
condensation.

o Weigh: Accurately weigh the desired amount of CHIR-124 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 4.2 mg of CHIR-124.

» Dissolve: Add the appropriate volume of fresh DMSO to the CHIR-124 powder.

¢ Mix: Vortex the solution thoroughly until the powder is completely dissolved. If precipitation
occurs, gentle warming at 37°C or brief sonication can be used to facilitate dissolution.[7]

o Verify: Ensure the solution is clear and free of any visible particulates.

Table 3: Mass of CHIR-124 for 10 mM Stock Solution
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Desired Stock Volume Mass of CHIR-124 to Weigh (MW = 419.91)
100 pL 0.42 mg
500 pL 2.10 mg
1mL 4.20 mg
| 5mL|21.0 mg |

Storage and Stability

Proper storage is essential to maintain the activity and integrity of CHIR-124.

Table 4: Recommended Storage Conditions

Storage )
Form Duration Notes
Temperature
Store in a dry, dark
Powder -20°C 2 3 years
place.[3][5]
o Recommended for
Stock Solution (in
-80°C 1-2 years long-term storage.[3]

DMSO)
4]

| Stock Solution (in DMSO) | -20°C | 1 month | Suitable for short-term storage.[3] |

Best Practice: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound.[3]

Protocol: Preparation of Working Concentrations

This protocol outlines the serial dilution of the DMSO stock solution into an aqueous buffer or
cell culture medium for experimental use.

Procedure:
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e Pre-warm Medium: Before dilution, warm the cell culture medium or assay buffer to 37°C to

prevent precipitation of the compound upon dilution.[7]

 Intermediate Dilution (Optional): For very low final concentrations, it is advisable to perform
an intermediate dilution of the 10 mM stock solution in DMSO first (e.g., to 1 mM).

 Final Dilution: Add the required volume of the CHIR-124 stock solution to the pre-warmed
medium or buffer. Mix immediately and thoroughly by gentle inversion or pipetting. Do not

vortex cell culture medium containing serum.
o Calculation: Use the formula C1V1 = C2V2 to determine the required volumes.

C1 = Concentration of stock solution (e.g., 10 mM)

[e]

V1 = Volume of stock solution to add

o

o C2 = Desired final working concentration (e.g., 100 nM)

V2 = Final volume of working solution

[¢]

Example: To prepare 10 mL of a 100 nM working solution from a 10 mM stock:
e V1=(C2*V2)/C1
e V1=(100nM*10 mL)/10 mM = (0.1 pM * 10 mL) / 10,000 uM = 0.0001 mL = 0.1 pL

» Note: This volume is too small to pipette accurately. It is better to first make a 1:100
intermediate dilution of the stock (to 100 uM) and then add 10 uL of the intermediate to the
10 mL final volume.

Table 5: Example Working Concentrations from Literature
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Working

Application Cell Line | System . Reference
Concentration

Chk1 Inhibition (in- Cell-free kinase

. IC50 = 0.3 nM [3]
vitro) assay
Cytotoxicity MDA-MB-435 cells EC50 = 80 nM [3]
Checkpoint

_ HCT116 p53-/- cells 100 nM [9]
Abrogation
) Various cancer cell

Synergy with SN-38 >0.9nM [9]

lines

| In-vivo Studies | Breast cancer xenograft model | 10 or 20 mg/kg (oral) |[3][9] |

CHIR-124 Mechanism of Action: Signaling Pathway

CHIR-124 targets the DNA damage response (DDR) pathway. In response to DNA damage, the

ATR kinase is activated, which in turn phosphorylates and activates Chk1. Chk1 then

phosphorylates and inactivates Cdc25 phosphatases, preventing the activation of Cyclin-

dependent kinases (e.g., Cdk1/Cyclin B) and causing cell cycle arrest at the G2-M checkpoint.

This allows time for DNA repair. By inhibiting Chk1, CHIR-124 prevents the inactivation of

Cdc25, leading to premature mitotic entry despite the presence of DNA damage, ultimately

resulting in mitotic catastrophe and apoptosis, particularly in p53-deficient cells.[2][4][10]
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2. Prepare Drug Matrix
- Serial dilutions of CHIR-124

- Serial dilutions of Camptothecin

- Combination of both

1. Seed Cells
(e.g., MDA-MB-435)
in 96-well plates

5. Assess Viability
Add MTS reagent and
incubate for 2-4 hours

7. Data Analysis
- Calculate 1C50 values
- Perform Isobologram analysis

3. Treat Cells
/Add drug dilutions to plates

6. Measure Absorbance
(490 nm)

4. Incubate
(e.g., 48 hours at 37°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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